Cas no 1255781-07-7 (3-5-(propan-2-yl)-1H-1,2,4-triazol-3-ylphenol)

• Product Name: 3-5-(propan-2-yl)-1H-1,2,4-triazol-3-ylphenol
• CAS No: 1255781-07-7
• MF: C₁₁H₁₃N₃O
• MW: 203.240422010422
• MDL: MFCD17779710
• CID: 4582449
• PubChem ID: 50877676
• Update Time: 2025-10-29

3-5-(propan-2-yl)-1H-1,2,4-triazol-3-ylphenol Chemical and Physical Properties

Names and Identifiers

• Phenol, 3-[3-(1-methylethyl)-1H-1,2,4-triazol-5-yl]-
• 3-[5-(propan-2-yl)-1H-1,2,4-triazol-3-yl]phenol
• 3-5-(propan-2-yl)-1H-1,2,4-triazol-3-ylphenol

• MDL： MFCD17779710
• Inchi： 1S/C11H13N3O/c1-7(2)10-12-11(14-13-10)8-4-3-5-9(15)6-8/h3-7,15H,1-2H3,(H,12,13,14)
• InChI Key： DMLGHJOLUWYGSE-UHFFFAOYSA-N
• SMILES： C1(O)=CC=CC(C2NN=C(C(C)C)N=2)=C1

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azoles Triazoles Phenyltriazoles

Additional information on 3-5-(propan-2-yl)-1H-1,2,4-triazol-3-ylphenol

3-5-(Propan-2-yl)-1H-1,2,4-Triazol-3-ylphenol: A Comprehensive Overview

The compound 3-5-(Propan-2-yl)-1H-1,2,4-triazol-3-ylphenol, also known by its CAS number CAS No. 1255781-07-7, is a fascinating molecule with a diverse range of applications in various fields. This compound has garnered significant attention in recent years due to its unique chemical properties and potential uses in pharmaceuticals, agrochemicals, and material sciences. In this article, we will delve into the structural characteristics, synthesis methods, applications, and the latest research findings related to this compound.

Structurally, 3-5-(Propan-2-yl)-1H-1,2,4-triazol is a heterocyclic aromatic compound featuring a triazole ring fused with a phenolic group. The presence of the propan-2-yl substituent introduces steric effects and enhances the molecule's stability and reactivity. This unique combination of functional groups makes it an ideal candidate for various chemical transformations and applications.

Recent studies have highlighted the potential of CAS No. 1255781 as a precursor in the synthesis of bioactive compounds. Researchers have explored its role in the development of novel antibiotics and antifungal agents due to its ability to form stable complexes with metal ions and biomolecules. Additionally, its application in agrochemicals has been investigated for its potential as a herbicide or plant growth regulator.

The synthesis of 3-(propan-substituted) derivatives has been optimized through various methodologies, including microwave-assisted synthesis and catalytic cross-coupling reactions. These advancements have significantly improved the yield and purity of the compound, making it more accessible for large-scale production.

In terms of applications, CAS No. 1255781 has shown promise in the field of material sciences as a building block for advanced polymers and nanomaterials. Its ability to form covalent bonds with other functional groups makes it an excellent candidate for designing materials with tailored properties.

The latest research on this compound has focused on its environmental impact and biodegradability. Studies have demonstrated that under specific conditions, it can degrade into non-toxic byproducts, making it an eco-friendly alternative to traditional chemicals in various industries.

In conclusion, 3-(propan-substituted) phenolic derivatives like CAS No. 1255781 represent a significant advancement in modern chemistry. Their versatility and potential applications across multiple disciplines underscore their importance in contemporary scientific research.